molecular formula C9H18O4 B8582273 Methyl 6,6-dimethoxyhexanoate

Methyl 6,6-dimethoxyhexanoate

Cat. No.: B8582273
M. Wt: 190.24 g/mol
InChI Key: ZMCUZECDVIZKOG-UHFFFAOYSA-N
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Description

Methyl 6,6-dimethoxyhexanoate is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H18O4

Molecular Weight

190.24 g/mol

IUPAC Name

methyl 6,6-dimethoxyhexanoate

InChI

InChI=1S/C9H18O4/c1-11-8(10)6-4-5-7-9(12-2)13-3/h9H,4-7H2,1-3H3

InChI Key

ZMCUZECDVIZKOG-UHFFFAOYSA-N

Canonical SMILES

COC(CCCCC(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

56 g (0.4 Mole) of cyclohexanone enolacetate in 500 ml of methanol was ozonised in a dry ice-acetone bath until the solution turned blue. 60 ml of dimethyl sulphide was added, and the cooling bath was removed. The temperature rose slowly to 48°, and after it had returned to room temperature, 40 ml of trimethyl orthoformate and 1 ml of acetyl chloride were added. The mixture was then left for 48 h at room temperature. Three identical batches were combined and the solvant was removed in vacuo. The residue was dissolved in ether, washed with brine containing a small amount of NaHCO3, dried (Na2SO4), and distilled to give 193 g of product, b.p. 56°-69°/0.1 Torr. The NMR spectrum indicated the presence of ca. 20% of methyl 6-oxohexanoate. The product was mixed with 100 ml of trimethyl orthoformate, 20 ml of methanol, and 0.5 g of p-toluene sulfonic acid. The mixture was left for 48 h at room temperature, then worked up as above yielding 201 g (88%) of methyl 6,6-dimethoxyhexanoate. b.p. 61°/0.1 Torr.
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